Cas no 61883-58-7 (Morpholine, 2,6-dimethyl-4-(phenylmethyl)-, cis-)

• Product Name: Morpholine, 2,6-dimethyl-4-(phenylmethyl)-, cis-
• CAS No: 61883-58-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 463860
• PubChem ID: 9837221
• Update Time: 2025-04-19

Morpholine, 2,6-dimethyl-4-(phenylmethyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2,6-dimethyl-4-(phenylmethyl)-, cis-
• (2R,6S)-4-benzyl-2,6-dimethylmorpholine
• LLKJAIKKDGIIJW-TXEJJXNPSA-N
• 4-benzyl-cis-2,6-dimethylmorpholine
• 61883-58-7
• DTXSID60431573
• SCHEMBL1591865

• Inchi： 1S/C13H19NO/c1-11-8-14(9-12(2)15-11)10-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3/t11-,12+
• InChI Key： LLKJAIKKDGIIJW-TXEJJXNPSA-N
• SMILES： O1[C@H](C)CN(CC2C=CC=CC=2)C[C@@H]1C

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47